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Compound of Interest

Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Tetrapropylammonium iodide, offering procedural, step-by-step

guidance to foster a secure research environment.

Essential Safety Information
Tetrapropylammonium iodide is a quaternary ammonium salt that requires careful handling

due to its potential health hazards. It is known to cause skin irritation, serious eye irritation, and

may cause respiratory irritation.[1][2]

Hazard Identification and Classification:

Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[1]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation
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Physicochemical and Toxicological Data:

Property Value

Molecular Formula C12H28IN[3][4]

Molecular Weight 313.26 g/mol [3]

Appearance White to light yellow crystalline solid[1][4]

Melting Point 280-285 °C (decomposes)[3]

Solubility Soluble in water and alcohols[4]

Acute Toxicity (Intravenous, Mouse) LD50: 5.6 mg/kg[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Tetrapropylammonium iodide is crucial for minimizing

risks. The following workflow outlines the key stages of its lifecycle in a laboratory setting.
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Handling Workflow for Tetrapropylammonium Iodide

Personal Protective Equipment (PPE) Required

Receiving and Storage

Preparation of Solutions

Chemical is needed for experiment

Handling and Use

Solution is ready for use

Spill Management

Accidental release

Waste Collection

Experiment complete

Cleanup complete

Disposal

Waste container is full

Safety Goggles
Nitrile Gloves

Lab Coat
Dust Mask (for solids)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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